Cas no 1690284-78-6 ((2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid)

• Product Name: (2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid
• CAS No: 1690284-78-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5694361
• PubChem ID: 106702817
• Update Time: 2025-06-23

(2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1690284-78-6
• (2R)-2-Amino-2-(2-ethylcyclohexyl)aceticacid
• (2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid
• EN300-1297955
• Cyclohexaneacetic acid, α-amino-2-ethyl-, (αR)-

• Inchi： 1S/C10H19NO2/c1-2-7-5-3-4-6-8(7)9(11)10(12)13/h7-9H,2-6,11H2,1H3,(H,12,13)/t7?,8?,9-/m1/s1
• InChI Key： CBYWTNCXGQTNFT-AMDVSUOASA-N
• SMILES： OC([C@@H](C1CCCCC1CC)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 312.8±25.0 °C(Predicted)
• pka: 2.37±0.10(Predicted)

Additional information on (2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid

Introduction to (2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid (CAS No. 1690284-78-6)

(2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid, with the CAS number 1690284-78-6, is a chiral amino acid derivative that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, biotechnology, and chemical synthesis. This compound is characterized by its unique structural features, which include a chiral center and a cyclohexyl ring substituted with an ethyl group. These characteristics make it an intriguing candidate for the development of novel therapeutic agents and advanced materials.

The chiral nature of (2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid is particularly noteworthy. Chirality, or the property of molecules that are non-superimposable on their mirror images, plays a crucial role in biological systems. Many biologically active compounds, including amino acids and sugars, are chiral, and their specific enantiomers can have distinct biological activities. In the case of (2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid, the (R) configuration is essential for its intended applications.

Recent research has highlighted the potential of (2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid in the development of novel drugs. For instance, studies have shown that this compound can serve as a building block for the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of peptides. Peptidomimetics have gained significant interest due to their improved pharmacological properties, such as enhanced stability and reduced susceptibility to enzymatic degradation. This makes them promising candidates for treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its pharmaceutical applications, (2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid has also been explored in the field of biotechnology. The compound's unique structure and chirality make it suitable for use in chiral catalysts and chiral auxiliaries. Chiral catalysts are essential in asymmetric synthesis, where they enable the selective production of one enantiomer over another. This is particularly important in the pharmaceutical industry, where enantiomeric purity is crucial for ensuring the safety and efficacy of drugs.

The synthesis of (2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid has been a topic of extensive research. Various methods have been developed to achieve high enantiomeric purity efficiently. One common approach involves the use of enzymatic resolution techniques, where enzymes are used to selectively hydrolyze one enantiomer from a racemic mixture. Another method involves asymmetric synthesis using chiral catalysts or chiral auxiliaries. These approaches not only ensure high enantiomeric purity but also offer environmental benefits by reducing waste and improving process efficiency.

The physical and chemical properties of (2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid have been extensively studied. The compound is known to be a white crystalline solid with a melting point ranging from 135°C to 137°C. It is soluble in water and polar organic solvents such as methanol and ethanol but exhibits limited solubility in non-polar solvents like hexane. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of biological activity, preliminary studies have shown that (2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid exhibits promising antimicrobial properties. It has been found to inhibit the growth of several bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for developing new antibiotics to combat drug-resistant infections. Additionally, the compound has shown some activity against certain fungal species, further expanding its potential applications in antifungal therapy.

The safety profile of (2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid has also been evaluated in several studies. Toxicity tests conducted on animal models have indicated that the compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, (2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid (CAS No. 1690284-78-6) is a versatile compound with significant potential in various fields, including pharmaceuticals, biotechnology, and chemical synthesis. Its unique structural features and chirality make it an attractive candidate for developing novel drugs and advanced materials. Ongoing research continues to uncover new applications and optimize its synthesis methods, paving the way for future innovations in these areas.